Cas no 403803-45-2 ((2E)-4,4,4-trifluorobut-2-enal)

• Product Name: (2E)-4,4,4-trifluorobut-2-enal
• CAS No: 403803-45-2
• MF: C₄H₃F₃O
• MW: 124.061231851578
• MDL: MFCD27963382
• CID: 3254390
• PubChem ID: 11400760
• Update Time: 2025-06-22

(2E)-4,4,4-trifluorobut-2-enal Chemical and Physical Properties

Names and Identifiers

• 2-Butenal, 4,4,4-trifluoro-, (2E)-
• (2E)-4,4,4-trifluorobut-2-enal
• DSMJPTHORDDCAG-OWOJBTEDSA-N
• 4,4,4-Trifluorocrotonaldehyde
• EN300-1937893
• (E)-4,4,4-trifluorobut-2-enal
• 403803-45-2
• 406-88-2
• 4,4,4-trifluorobut-2-enal
• EN300-7598300

• MDL： MFCD27963382
• Inchi： 1S/C4H3F3O/c5-4(6,7)2-1-3-8/h1-3H/b2-1+
• InChI Key： DSMJPTHORDDCAG-OWOJBTEDSA-N
• SMILES： FC(/C=C/C=O)(F)F

Computed Properties

• Exact Mass: 124.01359920Da
• Monoisotopic Mass: 124.01359920Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on (2E)-4,4,4-trifluorobut-2-enal

Introduction to CAS No. 403803-45-2: (2E)-4,4,4-Trifluorobut-2-enal

The compound CAS No. 403803-45-2, commonly referred to as (2E)-4,4,4-trifluorobut-2-enal, is a highly specialized organic compound with unique chemical properties. This compound belongs to the class of α,β-unsaturated aldehydes and is characterized by its trifluorinated structure at the gamma position. The (E)-configuration of the double bond in this molecule plays a significant role in its reactivity and applications.

Recent studies have highlighted the potential of (2E)-trifluorobutenals as key intermediates in organic synthesis. Researchers have explored their use in the construction of bioactive molecules and advanced materials. For instance, a 2023 study published in *Organic Chemistry Frontiers* demonstrated that (2E)-trifluorobutenals can serve as versatile building blocks for synthesizing enantioselective compounds with applications in pharmaceuticals and agrochemicals.

The synthesis of (2E)-trifluorobutenals has been optimized through various methodologies. One notable approach involves the use of fluorination techniques that selectively introduce trifluoromethyl groups while preserving the double bond geometry. This method has been extensively documented in recent literature, emphasizing its efficiency and scalability for industrial applications.

In terms of physical properties, (2E)-trifluorobut-2-enal exhibits a high degree of thermal stability due to the electron-withdrawing effect of the trifluoromethyl group. This stability makes it suitable for high-temperature reactions and processes. Additionally, its solubility characteristics have been studied in depth, revealing its ability to dissolve in a wide range of organic solvents, which enhances its utility in various chemical transformations.

The application of (E)-configured trifluoroalkenals extends beyond traditional organic synthesis. Recent advancements have explored their role in polymer chemistry, where they serve as monomers for producing novel polymeric materials with tailored properties. For example, a 2023 paper in *Macromolecules* reported the successful synthesis of fluorinated polymers using (E)-trifluoroalkenals as key precursors.

Moreover, the biological activity of (E)-trifluoroalkenals has garnered significant attention. Preclinical studies have indicated potential anti-inflammatory and antioxidant properties, making them promising candidates for drug development. The integration of trifluoromethyl groups into bioactive molecules has been shown to enhance pharmacokinetic profiles and reduce toxicity.

In conclusion, CAS No. 403803-45-2 ((E)-trifluoroalkenal) represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern organic chemistry and materials science.